Cas no 3437-80-7 ([1,1':3',1''-Terphenyl]-5'-carboxaldehyde,2'-hydroxy-)

[1,1':3',1''-Terphenyl]-5'-carboxaldehyde,2'-hydroxy- structure
3437-80-7 structure
Product Name:[1,1':3',1''-Terphenyl]-5'-carboxaldehyde,2'-hydroxy-
CAS No:3437-80-7
MF:C19H14O2
MW:274.313265323639
CID:295694
PubChem ID:10355975
Update Time:2025-04-19

[1,1':3',1''-Terphenyl]-5'-carboxaldehyde,2'-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • [1,1':3',1''-Terphenyl]-5'-carboxaldehyde,2'-hydroxy-
    • 4-hydroxy-3,5-diphenylbenzaldehyde
    • 3,5-Diphenyl-4-hydroxybenzaldehyde
    • m-Terphenyl-5'-carboxaldehyde,2'-hydroxy- (7CI,8CI)
    • Benzaldehyde,4-hydroxy-3,5-bis(3-methyl-2-butenyl)-
    • 2'-hydroxy-[1,1':3',1''-terphenyl]-5'-carbaldehyde
    • DTXSID10438658
    • SCHEMBL9472211
    • 2'-hydroxy[1,1':3',1''] terphenyl-5'-carbaldehyde
    • 2~2~-Hydroxy[1~1~,2~1~:2~3~,3~1~-terphenyl]-2~5~-carbaldehyde
    • 3437-80-7
    • Inchi: 1S/C19H14O2/c20-13-14-11-17(15-7-3-1-4-8-15)19(21)18(12-14)16-9-5-2-6-10-16/h1-13,21H
    • InChI Key: RPZCAUFMEBNHCE-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(C=O)=CC=1C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 274.09942
  • Monoisotopic Mass: 274.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3

[1,1':3',1''-Terphenyl]-5'-carboxaldehyde,2'-hydroxy- Related Literature

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